Cas no 17343-99-6 (2-acetylcyclooctanone)

2-acetylcyclooctanone structure
2-acetylcyclooctanone structure
Product Name:2-acetylcyclooctanone
CAS No:17343-99-6
MF:C10H16O2
MW:168.232843399048
CID:905875
PubChem ID:284870
Update Time:2025-04-19

2-acetylcyclooctanone Chemical and Physical Properties

Names and Identifiers

    • 2-acetylcyclooctanone
    • 2-acetylcyclooctan-1-one
    • 2-Acetylcyclooctanon
    • 2-Acetyl-cyclooctanon
    • 2-Acetyl-cyclooctanone
    • AC1L61TX
    • AC1Q6EPR
    • AG-J-07194
    • AR-1D8052
    • CTK0H6832
    • NSC141182
    • KZODDYFBBIHFMU-UHFFFAOYSA-N
    • DTXSID10301111
    • DS-012883
    • SCHEMBL15364870
    • NSC-141182
    • 17343-99-6
    • Inchi: 1S/C10H16O2/c1-8(11)9-6-4-2-3-5-7-10(9)12/h9H,2-7H2,1H3
    • InChI Key: KZODDYFBBIHFMU-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCCC1C(C)=O

Computed Properties

  • Exact Mass: 168.11508
  • Monoisotopic Mass: 168.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 0.991
  • Boiling Point: 277.6°C at 760 mmHg
  • Flash Point: 103.1°C
  • Refractive Index: 1.457
  • PSA: 34.14
  • LogP: 2.11490
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